Cas no 93618-34-9 (3-(4-methoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid)
3-(4-methoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methoxyphenyl)-1-methyl-1h-pyrazole-5-carboxylic Acid
- 5-(4-Methoxy-phenyl)-2-methyl-2H-pyrazole-3-carboxylic acid
- 5-(4-Methoxyphenyl)-2-Methylpyrazole-3-carboxylic acid
- BBL011134
- G84641
- STK802438
- SCHEMBL2730926
- SJOBKJSBBATDEB-UHFFFAOYSA-N
- EN300-238019
- CS-0241785
- DA-00619
- 3-(4-methoxyphenyl)-1-methylpyrazole-5-carboxylic acid
- MFCD08144799
- 3-(4-Methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
- AKOS000301828
- 1H-Pyrazole-5-carboxylic acid, 3-(4-methoxyphenyl)-1-methyl-
- 93618-34-9
- F1967-0148
- VS-02851
- 3-(4-methoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid
- 5-(4-methoxyphenyl)-2-methylpyrazole-3-carboxylicacid
-
- MDL: MFCD08144799
- Inchi: 1S/C12H12N2O3/c1-14-11(12(15)16)7-10(13-14)8-3-5-9(17-2)6-4-8/h3-7H,1-2H3,(H,15,16)
- InChI Key: SJOBKJSBBATDEB-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C1C=C(C(=O)O)N(C)N=1
Computed Properties
- Exact Mass: 232.08500
- Monoisotopic Mass: 232.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- PSA: 64.35000
- LogP: 1.79390
3-(4-methoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(4-methoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 060047-250mg |
3-(4-Methoxy-phenyl)-1-methyl-1H-pyrazole-5-carboxylic acid |
93618-34-9 | = 98% (HPLC) | 250mg |
£101.00 | 2022-03-01 | |
| Fluorochem | 060047-1g |
3-(4-Methoxy-phenyl)-1-methyl-1H-pyrazole-5-carboxylic acid |
93618-34-9 | = 98% (HPLC) | 1g |
£187.00 | 2022-03-01 | |
| Fluorochem | 060047-5g |
3-(4-Methoxy-phenyl)-1-methyl-1H-pyrazole-5-carboxylic acid |
93618-34-9 | = 98% (HPLC) | 5g |
£694.00 | 2022-03-01 | |
| Fluorochem | 060047-10g |
3-(4-Methoxy-phenyl)-1-methyl-1H-pyrazole-5-carboxylic acid |
93618-34-9 | = 98% (HPLC) | 10g |
£1188.00 | 2022-03-01 | |
| Chemenu | CM315152-5g |
5-(4-Methoxyphenyl)-2-methylpyrazole-3-carboxylic acid |
93618-34-9 | 95% | 5g |
$860 | 2021-08-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 020208-500mg |
5-(4-Methoxy-phenyl)-2-methyl-2H-pyrazole-3-carboxylic acid |
93618-34-9 | 500mg |
2600.0CNY | 2021-08-04 | ||
| abcr | AB335658-250 mg |
5-(4-Methoxyphenyl)-2-methylpyrazole-3-carboxylic acid, 98%; . |
93618-34-9 | 98% | 250mg |
€228.90 | 2023-04-26 | |
| abcr | AB335658-1 g |
5-(4-Methoxyphenyl)-2-methylpyrazole-3-carboxylic acid, 98%; . |
93618-34-9 | 98% | 1g |
€401.70 | 2023-04-26 | |
| abcr | AB335658-5 g |
5-(4-Methoxyphenyl)-2-methylpyrazole-3-carboxylic acid, 98%; . |
93618-34-9 | 98% | 5g |
€1202.20 | 2023-04-26 | |
| Chemenu | CM315152-1g |
5-(4-Methoxyphenyl)-2-methylpyrazole-3-carboxylic acid |
93618-34-9 | 95% | 1g |
$264 | 2024-07-19 |
3-(4-methoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 3-(4-methoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid
Introduction to 3-(4-methoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid (CAS No. 93618-34-9)
3-(4-methoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 93618-34-9, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The compound consists of a pyrazole core substituted with a 4-methoxyphenyl group and a methyl group at the 1-position, further functionalized with a carboxylic acid at the 5-position. Such structural motifs are frequently explored in medicinal chemistry due to their ability to interact with biological targets in diverse ways.
The pyrazole scaffold is a privileged structure in drug design, known for its versatility in binding to enzymes and receptors. Its five-membered ring contains two nitrogen atoms, which can form hydrogen bonds and coordinate with metal ions, enhancing its pharmacological activity. The presence of the 4-methoxyphenyl group introduces hydrophobicity and electronic effects that can modulate the compound's interactions with biological targets. Additionally, the carboxylic acid moiety provides a site for further derivatization, allowing chemists to fine-tune the compound's properties for specific applications.
In recent years, there has been growing interest in 3-(4-methoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid due to its potential role in addressing various therapeutic challenges. Researchers have been investigating its pharmacological profile, particularly its interactions with enzymes and receptors involved in inflammatory diseases, cancer, and neurological disorders. The methoxy group on the phenyl ring is particularly noteworthy, as it can influence electronic distribution and metabolic stability, making it a key feature for drug optimization.
One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The pyrazole core is well-documented for its ability to bind to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in inflammatory pathways. Additionally, modifications on the pyrazole ring have been shown to enhance binding affinity and selectivity. The 3-(4-methoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid structure represents an advanced derivative that could offer improved pharmacokinetic properties compared to earlier analogs.
Recent studies have highlighted the compound's potential in modulating inflammatory pathways by targeting specific enzymes and receptors. For instance, researchers have explored its interaction with COX-2, an enzyme overexpressed in conditions such as rheumatoid arthritis and osteoarthritis. The methoxy group on the phenyl ring may enhance binding affinity by participating in hydrophobic interactions or by influencing the conformation of the pyrazole ring. Furthermore, the carboxylic acid group provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or improve solubility.
The compound's structural features also make it an attractive candidate for developing kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, including cell growth, differentiation, and apoptosis. Inhibiting aberrant kinase activity has become a major focus in oncology research. The pyrazole core is known to bind effectively to ATP-binding pockets of kinases, while the methoxyphenyl group can further enhance binding through π-stacking interactions or hydrophobic effects. Preliminary computational studies suggest that 3-(4-methoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid could be a potent inhibitor of certain kinases, making it a promising lead compound for further development.
Another area of interest is the compound's potential application in neurological disorders. Pyrazole derivatives have been shown to interact with receptors involved in neurotransmission, such as serotonin receptors. The methoxy group on the phenyl ring may modulate receptor binding by influencing electronic properties or by participating in hydrogen bonding interactions. Additionally, the carboxylic acid group could be used to link other pharmacophores that target specific neurological pathways. This versatility makes 3-(4-methoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid an intriguing candidate for developing novel therapeutics for conditions such as depression, anxiety disorders, and neurodegenerative diseases.
The synthesis of this compound involves multi-step organic reactions that highlight modern synthetic methodologies. Key steps include condensation reactions to form the pyrazole core, followed by functionalization with the phenyl ring and carboxylic acid group. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the methoxy group on the phenyl ring efficiently. These synthetic strategies ensure high yield and purity, which are critical for pharmaceutical applications.
In conclusion,3-(4-methoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid (CAS No. 93618-34-9) represents a promising compound with diverse pharmacological applications. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting inflammatory diseases, cancer, and neurological disorders. Ongoing research continues to explore its potential through both experimental studies and computational modeling. As our understanding of biological targets advances, compounds like this are likely to play an increasingly important role in drug discovery and development.
93618-34-9 (3-(4-methoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid) Related Products
- 1177272-78-4(5-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-pyrazole-3-carboxylic acid)
- 957312-76-4(5-(4-Methoxyphenyl)-1-methylpyrazole-3-carboxylic acid)
- 1022575-47-8(3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid)
- 93618-52-1(Methyl 3-(4-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxylate)
- 618070-51-2(ETHYL 3-(4-METHOXYPHENYL)-1-METHYL-1H-PYRAZOLE-5-CARBOXYLATE)
- 852816-15-0(1H-Pyrazole-3-carboxylic acid, 1-methyl-5-[4-(phenylmethoxy)phenyl]-)
- 852816-10-5(1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(phenylmethoxy)phenyl]-)
- 886997-49-5(1H-Pyrazole-5-carboxylic acid, 3-(4-formyl-2-methoxyphenyl)-1-methyl-)
- 93618-36-1(3-(3,4-dimethoxyphenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid)
- 1177271-75-8(3-(2H-1,3-benzodioxol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid)